3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride
Overview
Description
The compound “3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride” is a chemical compound with the IUPAC name 4-methyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride . It has a molecular weight of 239.15 .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H14N4.2ClH/c1-12-6-10-11-8(12)7-3-2-4-9-5-7;;/h6-7,9H,2-5H2,1H3;2*1H
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound’s InChI key isJNVKPAUVBSRCKU-UHFFFAOYSA-N
.
Scientific Research Applications
Antimicrobial Activities
Some derivatives of 1,2,4-triazoles, including those structurally related to 3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride, have been synthesized and found to possess significant antimicrobial activities. These compounds demonstrate effectiveness against a variety of microorganisms, indicating potential applications in the development of new antimicrobial agents (Bektaş et al., 2007).
Biological Activity and Molecular Interactions
Research on biologically active derivatives of 1,2,4-triazoles, including compounds structurally similar to the one , shows the presence of various intermolecular interactions like C-H…F and C-H…N in their crystalline solid forms. These interactions play a crucial role in molecular packing and are evaluated through computational procedures, indicating their significance in biological activity (Shukla et al., 2017).
Enzyme Inhibition Properties
In the context of enzyme inhibition, 1,2,4-triazole derivatives, related to the compound in focus, have been synthesized and studied for their potential as acetylcholinesterase and butyrylcholinesterase inhibitors. Such properties suggest their relevance in treatments for conditions like Alzheimer’s disease and diabetes mellitus (Asif et al., 2022).
Synthesis and Characterization
Extensive research has been conducted on synthesizing and characterizing various derivatives of 1,2,4-triazoles, including those structurally akin to 3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride. This research provides valuable insights into their chemical properties and potential applications in various fields (Rameshbabu et al., 2019).
Antagonist Activity
Some derivatives of 1,2,4-triazoles have been tested for their 5-HT2 antagonist activity, which is significant in the development of medications for conditions like migraine and other neurological disorders (Watanabe et al., 1993).
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . This means it can be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
The primary targets of the compound “3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride” are currently unknown
Biochemical Pathways
Without knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on uncovering these pathways to understand the compound’s mechanism of action better.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without more detailed information about “3-(4-methyl-4h-1,2,4-triazol-3-yl)piperidine dihydrochloride”, it’s difficult to discuss these factors .
properties
IUPAC Name |
3-(4-methyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4.2ClH/c1-12-6-10-11-8(12)7-3-2-4-9-5-7;;/h6-7,9H,2-5H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNVKPAUVBSRCKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1C2CCCNC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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